Cas no 1053658-18-6 (5-Bromo-1-(2-cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 5-Bromo-1-(2-cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 1053658-18-6
• MF: C₉H₇BrN₂O₃
• MW: 271.067481279373
• CID: 4679056
• Update Time: 2023-08-15

5-Bromo-1-(2-cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-1-(2-CYANOETHYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID
• 5-Bromo-1-(2-cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C9H7BrN2O3/c10-6-4-7(9(14)15)8(13)12(5-6)3-1-2-11/h4-5H,1,3H2,(H,14,15)
• InChI Key： CEOMRXDIJXGPIN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(N(C=1)CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 416
• Topological Polar Surface Area: 81.4